Cas no 108391-88-4 (1H-Indole-2-carboxylicacid, 1-[2-[[1-(ethoxycarbonyl)pentyl]amino]-1-oxopropyl]octahydro-,[2S-[1[R*(R*)],2a,3ab,7ab]]- (9CI))

1H-Indole-2-carboxylicacid, 1-[2-[[1-(ethoxycarbonyl)pentyl]amino]-1-oxopropyl]octahydro-,[2S-[1[R*(R*)],2a,3ab,7ab]]- (9CI) structure
108391-88-4 structure
Product Name:1H-Indole-2-carboxylicacid, 1-[2-[[1-(ethoxycarbonyl)pentyl]amino]-1-oxopropyl]octahydro-,[2S-[1[R*(R*)],2a,3ab,7ab]]- (9CI)
CAS No:108391-88-4
MF:C20H34N2O5
MW:382.494366168976
CID:221838
PubChem ID:20055347
Update Time:2025-04-19

1H-Indole-2-carboxylicacid, 1-[2-[[1-(ethoxycarbonyl)pentyl]amino]-1-oxopropyl]octahydro-,[2S-[1[R*(R*)],2a,3ab,7ab]]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylicacid, 1-[2-[[1-(ethoxycarbonyl)pentyl]amino]-1-oxopropyl]octahydro-,[2S-[1[R*(R*)],2a,3ab,7ab]]- (9CI)
    • (2S)-2-[[(2S)-1-[(2S,3aS,7aS)-2-ethoxycarbonyl-2,3,3a,4,5,6,7,7a-octahydroindol-1-yl]-1-oxopropan-2-yl]amino]hexanoic acid
    • 1H-Indole-2-carboxylicacid, 1-[2-[[1-(ethoxycarbonyl)pentyl]amino]-1-oxopropyl]octahydro-,[2S-...
    • Orbutopril
    • UNII-GFJ8659TQP
    • Orbutopril [inn]
    • (2S,3As,7as)-1-((S)-N-((S)-1-carboxypentyl)alanyl)hexahydro-2-indolinecarboxylic acid, 1-ethyl ester
    • SCHEMBL682340
    • GFJ8659TQP
    • Q27279082
    • (2S,3aS,7aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxohexan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid
    • 1H-INDOLE-2-CARBOXYLIC ACID, 1-(2-((1-(ETHOXYCARBONYL)PENTYL)AMINO)-1-OXOPROPYL)OCTAHYDRO-, (2S-(1(R*(R*)),2.ALPHA.,3A.BETA.,7A.BETA.))-
    • 108391-88-4
    • Inchi: 1S/C20H34N2O5/c1-4-6-10-15(20(26)27-5-2)21-13(3)18(23)22-16-11-8-7-9-14(16)12-17(22)19(24)25/h13-17,21H,4-12H2,1-3H3,(H,24,25)/t13-,14-,15-,16-,17-/m0/s1
    • InChI Key: NBSKUIUGMBVARI-WOYTXXSLSA-N
    • SMILES: O=C([C@H](C)N[C@H](C(=O)OCC)CCCC)N1[C@H](C(=O)O)C[C@@H]2CCCC[C@H]12

Computed Properties

  • Exact Mass: 382.24700
  • Monoisotopic Mass: 382.246772
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 95.9

Experimental Properties

  • Refractive Index: 1.51
  • PSA: 95.94000
  • LogP: 2.65950
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